Cas no 2866307-50-6 (rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid)

Technical Introduction: rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid is a bicyclic fluorinated carboxylic acid derivative characterized by its unique rigid structure and difluorination at the 4-position. The strained bicyclo[3.1.0]hexane scaffold enhances steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The difluoromethyl group imparts metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the design of bioactive molecules, offering advantages in binding affinity and selectivity due to its conformational constraints. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid structure
2866307-50-6 structure
Product Name:rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid
CAS No:2866307-50-6
MF:C7H8F2O2
MW:162.134029388428
CID:6278399
PubChem ID:165994001
Update Time:2025-05-23

rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2866307-50-6
    • EN300-39872184
    • (1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid
    • rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid
    • Inchi: 1S/C7H8F2O2/c8-7(9)2-1-6(5(10)11)3-4(6)7/h4H,1-3H2,(H,10,11)/t4-,6-/m1/s1
    • InChI Key: ASYSBOQSRFBXCQ-INEUFUBQSA-N
    • SMILES: FC1(CC[C@@]2(C(=O)O)C[C@H]21)F

Computed Properties

  • Exact Mass: 162.04923582g/mol
  • Monoisotopic Mass: 162.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid Pricemore >>

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Additional information on rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid

Racemic (1R,5R)-4,4-Difluorobicyclo[3.1.0]hexane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid (CAS No: 2866307-50-6) is a highly specialized bicyclic compound with significant applications in various fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclo[3.1.0]hexane framework, which provides a rigid and stable structure, making it an attractive candidate for drug design and material science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging the principles of asymmetric catalysis and stereoselective reactions. The bicyclo[3.1.0]hexane system has been extensively studied due to its potential as a building block in the construction of complex natural products and bioactive molecules.

One of the most notable features of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid is its ability to act as a chiral auxiliary in enantioselective synthesis. This property has been exploited in the development of novel chiral catalysts and ligands for industrial applications. Furthermore, the compound's fluorinated substituents enhance its electronic properties, making it suitable for use in fluorine-containing pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have demonstrated that derivatives of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid exhibit promising anti-inflammatory and anticancer activities in preclinical models.

The CAS No 2866307-50-6 designation underscores the importance of this compound in chemical databases and regulatory frameworks, ensuring its safe handling and compliance with international standards.

In conclusion, rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid represents a versatile platform for chemical innovation across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop advanced materials and therapeutic agents.

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